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Compound of Interest

Compound Name: ArnicolideC

Cat. No.: B2391175

For Researchers, Scientists, and Drug Development Professionals

Abstract

Arnicolide C, a sesquiterpene lactone primarily isolated from Centipeda minima, has emerged
as a compound of significant interest in oncological and immunological research. This technical
guide provides a comprehensive overview of its chemical properties, biological activities, and
underlying mechanisms of action. Detailed experimental protocols and quantitative data are
presented to support further investigation and potential therapeutic development.

Chemical and Physical Properties

Arnicolide C is a naturally occurring sesquiterpene lactone. Its fundamental chemical and
physical properties are summarized below.
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Property Value Reference(s)
CAS Number 34532-67-7 [11[2][3][41[5]
Molecular Formula C19H2605 [1][2]
Molecular Weight 334.41 g/mol [1112]131[4]
Synonym Isobutyroylplenolin [1]
Botanical Source Centipeda minima (L.) A.Br.et o

Aschers
Compound Type Terpenoid [1]
Purity 95% - >98% (HPLC) [1][2]

Soluble in DMSO, Chloroform,
Solubility Dichloromethane, Ethyl [2][5]

Acetate, Acetone

Biological Activity and Therapeutic Potential

Arnicolide C has demonstrated a range of biological activities, with its anti-cancer properties
being the most extensively studied. It also exhibits notable anti-inflammatory and anti-allergic
effects.

Anticancer Activity

Arnicolide C exerts cytotoxic effects across a variety of cancer cell lines, primarily through the
induction of apoptosis and cell cycle arrest. Its efficacy as a chemosensitizing agent is also
under investigation.

2.1.1. Cytotoxicity in Breast Cancer

Studies have shown that Arnicolide C inhibits the proliferation of several breast cancer cell lines
in a dose-dependent manner. The half-maximal inhibitory concentrations (ICso) are presented
below.
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Cell Line ICs0 (M) Reference(s)
HCC-1806 8.50 [6]
MDA-MB-468 8.13 [6]
MDA-MB-231 14.51 [6]
SKBR3 8.02 [6]

2.1.2. Activity in Nasopharyngeal Carcinoma

Arnicolide C has been shown to inhibit the viability of nasopharyngeal carcinoma (NPC) cells in
a concentration- and time-dependent manner. While specific ICso values for Arnicolide C are
not detailed in the primary literature, a related compound, Arnicolide D, demonstrated potent
activity with I1Cso values of 4.26 uM, 0.99 uM, and 0.83 uM in CNE-2 cells after 24, 48, and 72
hours of treatment, respectively[1]. This suggests that Arnicolide C likely possesses significant
anti-NPC activity.

2.1.3. Effects on Non-Small Cell Lung Cancer (NSCLC)

In NSCLC, Arnicolide C acts as a chemosensitizer, enhancing the cytotoxic effects of DNA
cross-linking drugs like cisplatin. It achieves this by suppressing the DNA damage response.
While specific IC50 values for Arnicolide C alone in NSCLC cell lines were not found, its
synergistic effects with other chemotherapeutic agents are a key area of its potential
application.

2.1.4. Activity in Hepatocellular Carcinoma (HCC)

Arnicolide C has been shown to inhibit the proliferation of hepatocellular carcinoma cells. The
underlying mechanism involves the induction of ROS-mediated modulation of the PI3K/Akt and
MAPK pathways, leading to the suppression of the MYC oncogene.

Anti-inflammatory and Anti-allergic Activity

Beyond its anticancer effects, Arnicolide C has been reported to possess significant anti-
inflammatory and anti-allergic properties. However, detailed quantitative data on its impact on
pro-inflammatory cytokine levels (e.g., TNF-a, IL-1[3, IL-6) are still emerging.
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Mechanisms of Action and Signaling Pathways

Arnicolide C modulates several key signaling pathways implicated in cancer cell proliferation,

survival, and DNA repair.

Breast Cancer: Targeting 14-3-360 and Downstream
Pathways

In breast cancer cells, Arnicolide C has been found to bind to the 14-3-36 protein. This
interaction leads to a reduction in 14-3-30 expression and subsequent inhibition of its

downstream pro-proliferative signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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